Cas no 105540-70-3 (6-Allyl-non-8-enoic acid)

• Product Name: 6-Allyl-non-8-enoic acid
• CAS No: 105540-70-3
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 2874291
• Update Time: 2023-08-10

6-Allyl-non-8-enoic acid Chemical and Physical Properties

Names and Identifiers

• 6-allyl-non-8-enoic acid
• 6-Allyl-non-8-enoic acid

• Inchi： 1S/C12H20O2/c1-3-7-11(8-4-2)9-5-6-10-12(13)14/h3-4,11H,1-2,5-10H2,(H,13,14)
• InChI Key： XHBHDWAEJQQKBS-UHFFFAOYSA-N
• SMILES： OC(CCCCC(CC=C)CC=C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 175
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3